Cas no 103531-05-1 (D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-(9CI))

D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-(9CI) structure
103531-05-1 structure
Product name:D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-(9CI)
CAS No:103531-05-1
MF:C18H36N6O6
MW:432.515044212341
CID:181592
PubChem ID:107800

D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-(9CI)
    • 1-epidactimicin
    • D-allo-Inositol,2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]ac
    • 2-amino-5-{[(E)-N-(aminomethylidene)glycyl](methyl)amino}-3,6-dihydroxy-4-methoxycyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
    • D-allo-Inositol, 2-amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-5-((((iminomethyl)amino)acetyl)methylamino)-4-O-methyl-
    • 2-Amino-2,5-dideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-β-L-lyxo-heptopyranosyl)-5-[[[(iminomethyl)amino]acetyl]methylamino]-4-O-methyl-D-allo-inositol
    • 2-Amino-3,6-dihydroxy-5-{[N-(iminomethyl)glycyl](methyl)amino}-4-methoxycyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
    • SF-2052
    • ST 900
    • N-[4-amino-3-[[3-amino-6-(1-aminoethyl)-2-oxanyl]oxy]-2,5-dihydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide
    • AKOS040745712
    • A838617
    • Dactimicin
    • N-[4-azanyl-5-[3-azanyl-6-(1-azanylethyl)oxan-2-yl]oxy-2-methoxy-3,6-bis(oxidanyl)cyclohexyl]-2-(azanylmethylideneamino)-N-methyl-ethanamide
    • N-[4-amino-3-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2,5-dihydroxy-6-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide
    • DTXSID80908459
    • ST-900
    • L-chiro-Inositol, 4-amino-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-1-((((iminomethyl)amino)acetyl)methylamino)-6-O-methyl-
    • 103531-05-1
    • 73196-97-1
    • Inchi: InChI=1S/C18H36N6O6/c1-8(20)10-5-4-9(21)18(29-10)30-16-12(22)14(26)17(28-3)13(15(16)27)24(2)11(25)6-23-7-19/h7-10,12-18,26-27H,4-6,20-22H2,1-3H3,(H2,19,23)/t8-,9+,10-,12+,13-,14-,15+,16+,17+,18+/m0/s1
    • InChI Key: VFBPKQSATYZKRX-UHFFFAOYSA-N
    • SMILES: N/C=N/CC(N([C@@H]1[C@@H](OC)[C@@H](O)[C@@H](N)[C@@H](O[C@H]2O[C@H]([C@@H](N)C)CC[C@H]2N)[C@@H]1O)C)=O

Computed Properties

  • Exact Mass: 432.26988
  • Monoisotopic Mass: 432.27
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.3
  • Topological Polar Surface Area: 205A^2

Experimental Properties

  • Density: 1.56
  • Boiling Point: 658.9°Cat760mmHg
  • Flash Point: 352.3°C
  • Refractive Index: 1.653
  • PSA: 204.9

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